molecular formula C5H4F3NO B3058630 1-Isocyanato-1-(trifluoromethyl)cyclopropane CAS No. 905994-33-4

1-Isocyanato-1-(trifluoromethyl)cyclopropane

Cat. No. B3058630
CAS RN: 905994-33-4
M. Wt: 151.09
InChI Key: XZDYKHMQWQNTIN-UHFFFAOYSA-N
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Description

1-Isocyanato-1-(trifluoromethyl)cyclopropane is a chemical compound with the molecular formula C5H4F3NO. It has a molecular weight of 151.09 . The compound is stored at -70°C and is in liquid form .


Synthesis Analysis

While specific synthesis methods for 1-Isocyanato-1-(trifluoromethyl)cyclopropane were not found, there are general methods for the synthesis of trifluoromethyl cyclopropanes. For example, an asymmetric synthesis of various trifluoromethyl cyclopropanes from olefins was achieved using Ru (II)–Pheox catalysts .


Molecular Structure Analysis

The InChI code for 1-Isocyanato-1-(trifluoromethyl)cyclopropane is 1S/C5H4F3NO/c6-5(7,8)4(1-2-4)9-3-10/h1-2H2 .


Physical And Chemical Properties Analysis

1-Isocyanato-1-(trifluoromethyl)cyclopropane is a liquid at room temperature. It is stored at -70°C .

Scientific Research Applications

Asymmetric Synthesis of Trifluoromethyl Cyclopropanes

1-Isocyanato-1-(trifluoromethyl)cyclopropane serves as a valuable building block for the synthesis of trifluoromethyl cyclopropanes. Researchers have developed highly enantioselective methods to prepare these compounds from various olefins (such as vinyl ferrocene, vinyl ethers, vinyl amines, vinyl carbamates, and dienes) using Ru(II)–Pheox catalysts. Notably, this catalytic system operates with low catalyst loading, making it an efficient approach for accessing chiral trifluoromethyl cyclopropanes .

a. Agrochemicals:
b. Pharmaceuticals:

Safety And Hazards

This compound is associated with several hazard statements including H225, H302, H312, H315, H317, H318, H332, H334, H335 . These codes correspond to various hazards such as flammability, harmful if swallowed, harmful in contact with skin, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, harmful if inhaled, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation .

properties

IUPAC Name

1-isocyanato-1-(trifluoromethyl)cyclopropane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4F3NO/c6-5(7,8)4(1-2-4)9-3-10/h1-2H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZDYKHMQWQNTIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1(C(F)(F)F)N=C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4F3NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60730614
Record name 1-Isocyanato-1-(trifluoromethyl)cyclopropane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60730614
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

151.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Isocyanato-1-(trifluoromethyl)cyclopropane

CAS RN

905994-33-4
Record name 1-Isocyanato-1-(trifluoromethyl)cyclopropane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60730614
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 1-(trifluoromethyl)cyclopropanecarboxylic acid (13 mg, 0.084 mmol) (Oakwood, Cat. #013181), diphenylphosphonic azide (36 uL, 0.17 mmol) and triethylamine (18 uL, 0.13 mmol) in toluene (0.5 mL) was refluxed overnight. The mixture was concentrated under reduced pressure to afford the crude product which was used directly for next step without further purification.
Quantity
13 mg
Type
reactant
Reaction Step One
Quantity
36 μL
Type
reactant
Reaction Step One
Quantity
18 μL
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-Isocyanato-1-(trifluoromethyl)cyclopropane
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